Cas no 1477494-87-3 (Bis(2-\u200bbutoxyethyl) 2-\u200b(3-\u200bHydroxybutoxy)\u200bethyl Phosphate Triester)

• Product Name: Bis(2-\u200bbutoxyethyl) 2-\u200b(3-\u200bHydroxybutoxy)\u200bethyl Phosphate Triester
• CAS No: 1477494-87-3
• MF: C₁₈H₃₉O₈P
• MW: 414.471
• CID: 4517947
• Update Time: 2025-08-04

Bis(2-\u200bbutoxyethyl) 2-\u200b(3-\u200bHydroxybutoxy)\u200bethyl Phosphate Triester Chemical and Physical Properties

Names and Identifiers

• Bis(2-\u200bbutoxyethyl) 2-\u200b(3-\u200bHydroxybutoxy)\u200bethyl Phosphate Triester

Additional information on Bis(2-\u200bbutoxyethyl) 2-\u200b(3-\u200bHydroxybutoxy)\u200bethyl Phosphate Triester

Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester (CAS No. 1477494-87-3): A Comprehensive Overview

Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester, identified by the CAS number 1477494-87-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This triester derivative exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of novel materials and pharmaceutical formulations. The compound's structure, characterized by its multiple ether and phosphate functionalities, contributes to its versatility and reactivity, making it a subject of extensive study in recent years.

The molecular architecture of Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester is highly intricate, featuring a backbone of ethylene glycol units modified with butoxy and hydroxybutoxy groups. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, enabling it to interact effectively with both aqueous and organic environments. Such dual functionality is particularly advantageous in pharmaceutical applications, where the ability to solubilize and stabilize active ingredients is crucial.

Recent research has highlighted the potential of this compound as a solvent or co-solvent in pharmaceutical formulations. Its ability to enhance the solubility of poorly water-soluble drugs has been demonstrated in several preclinical studies. By improving drug solubility, Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester can facilitate the development of more effective drug delivery systems, potentially leading to improved bioavailability and therapeutic outcomes.

In addition to its role as a solvent, this compound has shown promise in the field of polymer chemistry. Its phosphate triester groups can participate in esterification reactions, making it a suitable monomer or modifier for the synthesis of biodegradable polymers. These polymers are increasingly being explored for use in controlled-release drug delivery systems, where their stability and degradation profiles are critical factors.

The hydrophilic nature of Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester also makes it a candidate for use in personal care products. Its ability to form stable emulsions and interact with other cosmetic ingredients suggests potential applications in skincare formulations, where moisture retention and skin barrier protection are essential.

From a chemical synthesis perspective, the preparation of Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester involves multi-step reactions, including etherification and esterification processes. The precise control of reaction conditions is crucial to achieving high yields and purity levels. Advances in synthetic methodologies have enabled researchers to optimize these processes, making large-scale production more feasible.

The safety profile of Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester has been evaluated through various toxicological studies. Preliminary findings suggest that the compound exhibits low toxicity at typical usage concentrations, making it suitable for industrial and pharmaceutical applications. However, further research is necessary to fully understand its long-term effects and potential interactions with other substances.

In conclusion, Bis(2-butoxyethyl) 2-(3-Hydroxybutoxy)ethyl Phosphate Triester (CAS No. 1477494-87-3) is a multifunctional compound with broad applicability across multiple industries. Its unique chemical properties make it an attractive candidate for pharmaceuticals, polymers, and personal care products. As research continues to uncover new applications and refine synthetic methods, this compound is poised to play an increasingly important role in modern chemistry and material science.